3-(3-Nitrophenyl)imidazo[1,5-a]pyridine

• IUPAC Name: 3-(3-nitrophenyl)imidazo[1,5-a]pyridine
• InChI: InChI=1S/C13H9N3O2/c17-16(18)11-6-3-4-10(8-11)13-14-9-12-5-1-2-7-15(12)13/h1-9H
• InChI Key: JOTGZHHDHITSSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(N2C=C1)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C13H9N3O2
• DSSTOX Substance ID: DTXSID601320009
• Molecular Weight: 239.23 g/mol
• Solubility: 19.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 304685-51-6

Description

3-(3-Nitrophenyl)imidazo[1,5-a]pyridine is a compound with the molecular formula C13H9N3O2. It is a significant structural component of a large number of agrochemicals and pharmaceuticals. This class of aromatic heterocycles has great potential in several research areas, from materials science to the pharmaceutical field.

Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials. This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Molecular Structure Analysis

3-(3-Nitrophenyl)imidazo[1,5-a]pyridine contains a total of 29 bonds; 20 non-H bonds, 18 multiple bonds, 2 rotatable bonds, 2 double bonds, 16 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 nitro group (aromatic), 1 Imidazole, and 1 Pyridine.

Chemical Reactions Analysis

Imidazo[1,5-a]pyridine is involved in a variety of chemical reactions. For instance, a metal-free sequential dual oxidative amination of C (sp3)-H bonds under ambient conditions affords imidazo[1,5-a]pyridines in very good yields. The reaction involves two oxidative C-N couplings and one oxidative dehydrogenation process with six hydrogen atoms removed.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-(3-Nitrophenyl)imidazo[1,5-a]pyridine include a molecular weight of 239.230 Da and a monoisotopic mass of 239.069473 Da. More specific properties such as melting point, boiling point, density, and refractive index are not available in the retrieved papers.

Scientific Research Applications

Agrochemicals and Pharmaceuticals

. .

Materials Science

. .

Optoelectronic Devices

. .

Sensors

. .

Anti-Cancer Drugs

. .

Emitters for Confocal Microscopy and Imaging

. .

Safety and Hazards

While specific safety and hazard information for 3-(3-Nitrophenyl)imidazo[1,5-a]pyridine is not available in the retrieved papers, general safety measures for handling similar compounds include wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding contact with eyes, skin, or clothing, and avoiding ingestion and inhalation.

Mechanism of Action

Target of Action

Imidazo[1,5-a]pyridine derivatives, to which this compound belongs, are known to be significant structural components of a large number of agrochemicals and pharmaceuticals .

Mode of Action

Imidazo[1,5-a]pyridine derivatives have been reported to exhibit unique chemical structure and versatility, optical behaviors, and biological properties .

Biochemical Pathways

Imidazo[1,5-a]pyridine derivatives are known to have potential in several research areas, from materials science to the pharmaceutical field .

Result of Action

Imidazo[1,5-a]pyridine derivatives have shown promising innovations in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .

Action Environment

It is known that the compound is a solid and should be stored at room temperature .